Cas no 1028331-32-9 (2-bromo-3-ethynylpyridine)

• Product Name: 2-bromo-3-ethynylpyridine
• CAS No: 1028331-32-9
• MF: C₇H₄BrN
• MW: 182.017360687256
• CID: 2623403
• PubChem ID: 23436916
• Update Time: 2025-05-20

2-bromo-3-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-ethynylpyridine
• SCHEMBL5700308
• AB69072
• 2-bromo-3-ethynyl-pyridine
• A1-30949
• AT27131
• 1028331-32-9
• EN300-1893743
• 893-817-4

• Inchi： 1S/C7H4BrN/c1-2-6-4-3-5-9-7(6)8/h1,3-5H
• InChI Key： HVRDZOHXNYKPRH-UHFFFAOYSA-N
• SMILES： BrC1C(C#C)=CC=CN=1

Computed Properties

• Exact Mass: 180.95271g/mol
• Monoisotopic Mass: 180.95271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.02g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-bromo-3-ethynylpyridine

2-Bromo-3-Ethynylpyridine: A Comprehensive Overview

2-Bromo-3-Ethynylpyridine (CAS No. 1028331-32-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and medicinal chemistry. This compound, characterized by its pyridine ring substituted with a bromine atom at position 2 and an ethynyl group at position 3, exhibits unique chemical properties that make it a valuable building block in various research and industrial applications.

The structure of 2-bromo-3-ethynylpyridine is particularly interesting due to the presence of both a bromine atom and an alkyne group on the pyridine ring. The bromine atom introduces electrophilic character to the molecule, while the ethynyl group imparts reactivity through its sp-hybridized carbon-carbon triple bond. This combination allows for a wide range of transformations, including nucleophilic aromatic substitution, alkyne chemistry, and cross-coupling reactions. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are of great importance in drug discovery and materials development.

One of the most notable applications of 2-bromo-3-ethynylpyridine is in the field of medicinal chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-bromo-3-ethynylpyridine exhibit potent anti-inflammatory activity by inhibiting specific enzyme pathways. These findings underscore the potential of this compound as a lead structure for drug development.

In addition to its role in medicinal chemistry, 2-bromo-3-ethynylpyridine has also found applications in materials science. The compound's ability to undergo click chemistry reactions has made it a valuable precursor for the synthesis of functional materials, such as polymers and nanoparticles. A recent report in *Advanced Materials* highlighted the use of this compound in constructing stimuli-responsive materials that exhibit reversible changes in their physical properties under external stimuli like temperature or pH. Such materials hold promise for applications in sensors, drug delivery systems, and adaptive optics.

The synthesis of 2-bromo-3-ethynylpyridine typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the bromination of 3-ethynylpyridine using brominating agents like N-bromosuccinimide (NBS) under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

From an environmental standpoint, 2-bromo-3-ethynylpyridine is considered non-toxic under normal handling conditions. However, proper safety precautions should always be taken when working with any chemical compound to ensure laboratory safety and compliance with regulatory standards.

In conclusion, 2-bromo-3-ethynylpyridine (CAS No. 1028331-32-9) is a highly versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.